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Compound of Interest

Compound Name: Rupatadine-d4Fumarate

Cat. No.: B588019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Rupatadine-d4 Fumarate,

a deuterated internal standard essential for the accurate quantification of Rupatadine in

preclinical and clinical research. This document outlines key suppliers, technical specifications,

experimental protocols for its use in liquid chromatography-mass spectrometry (LC-MS) based

assays, and the biochemical pathways influenced by Rupatadine.

Sourcing and Specifications of Rupatadine-d4
Fumarate
Rupatadine-d4 Fumarate is a stable, isotopically labeled version of Rupatadine Fumarate,

designed for use as an internal standard in quantitative analysis. Several reputable suppliers

provide this compound for research laboratories.

Table 1: Key Suppliers of Rupatadine-d4 Fumarate for Research
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Table 2: Physicochemical Properties of Rupatadine-d4 Fumarate
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Property Value

CAS Number 1795153-63-7

Molecular Formula C₃₀H₂₆D₄ClN₃O₄

Molecular Weight 536.05 g/mol [1][2]

Synonyms UR-12592 D4 Fumarate

Appearance White to off-white solid

Storage -20°C for long-term storage

Solubility Soluble in DMSO and Methanol

Isotopic Purity
Typically ≥98% (Consult Certificate of Analysis

from the supplier for batch-specific data)

Experimental Protocols
Rupatadine-d4 Fumarate is primarily utilized as an internal standard (IS) in LC-MS/MS

methods for the pharmacokinetic analysis of Rupatadine. Below is a generalized protocol for its

application.

Preparation of Stock and Working Solutions
Rupatadine-d4 Fumarate Stock Solution (1 mg/mL): Accurately weigh and dissolve an

appropriate amount of Rupatadine-d4 Fumarate in methanol or DMSO.

Working Internal Standard Solution (100 ng/mL): Dilute the stock solution with a suitable

solvent (e.g., 50:50 acetonitrile:water) to achieve the desired concentration for spiking into

plasma samples.

Sample Preparation for Pharmacokinetic Studies
This protocol is a general guideline for plasma sample extraction.

Sample Collection: Collect blood samples from study subjects at predetermined time points

into tubes containing an anticoagulant (e.g., EDTA).
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Plasma Separation: Centrifuge the blood samples to separate the plasma.

Protein Precipitation:

To 100 µL of plasma sample, add 20 µL of the Rupatadine-d4 Fumarate working internal

standard solution.

Vortex briefly.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex for 1-2 minutes.

Centrifugation: Centrifuge the samples at high speed (e.g., 13,000 rpm) for 10 minutes to

pellet the precipitated proteins.

Sample Injection: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
The following are typical starting conditions that may require optimization based on the specific

instrumentation used.

LC Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

Mobile Phase: A gradient elution using:

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Flow Rate: 0.4 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode.

MRM Transitions:
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Rupatadine: m/z 416.2 → 309.1

Rupatadine-d4: m/z 420.2 → 313.1

Signaling Pathways and Mechanism of Action
Rupatadine is a second-generation antihistamine with a dual mechanism of action, acting as a

potent antagonist of both the histamine H1 receptor and the platelet-activating factor (PAF)

receptor.[4] This dual antagonism contributes to its efficacy in treating allergic rhinitis and

urticaria.

Procurement and QC Workflow
The following diagram illustrates a typical workflow for obtaining and verifying Rupatadine-d4

Fumarate for research use.
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Caption: Workflow for Rupatadine-d4 Fumarate procurement and quality control.

Histamine H1 Receptor Signaling Pathway
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Rupatadine competitively inhibits the binding of histamine to the H1 receptor, a G-protein

coupled receptor (GPCR). This action blocks the downstream signaling cascade that leads to

allergic symptoms.
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Caption: Rupatadine's antagonism of the Histamine H1 receptor signaling pathway.

Platelet-Activating Factor (PAF) Receptor Signaling
Pathway
In addition to its antihistaminic effects, Rupatadine also blocks the PAF receptor, another

GPCR involved in inflammatory and allergic responses.
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Click to download full resolution via product page

Caption: Rupatadine's antagonism of the Platelet-Activating Factor (PAF) receptor signaling

pathway.

Conclusion
Rupatadine-d4 Fumarate is an indispensable tool for researchers in pharmacology, drug

metabolism, and clinical diagnostics. Its use as an internal standard ensures the reliability and

accuracy of quantitative data for Rupatadine. This guide provides a foundational understanding

of its sourcing, application, and the biological pathways it influences, empowering researchers

to effectively incorporate this critical reagent into their studies. For specific applications, further

optimization of the provided protocols may be necessary. Always refer to the supplier's

Certificate of Analysis for batch-specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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